Cas no 7053-88-5 (2-hydroxy-3-(propan-2-yl)benzoic acid)

• Product Name: 2-hydroxy-3-(propan-2-yl)benzoic acid
• CAS No: 7053-88-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00075272
• CID: 568266
• PubChem ID: 24861188
• Update Time: 2025-05-20

2-hydroxy-3-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-isopropylbenzoic acid
• 3-ISOPROPYLSALICYLIC ACID
• 3-isopropyl-salicylicaci
• 2-hydroxy-3-propan-2-ylbenzoic acid
• Benzoic acid,2-hydroxy-3-(1-methylethyl)-
• C10H12O3
• 3-(2-propyl)-2-hydroxybenzoic acid
• 3-Isopropylsalicylic
• Salicylic acid,3-isopropyl
• 2-hydroxy-3-(propan-2-yl)benzoic acid
• Benzoic acid, 2-hydroxy-3-(1-methylethyl)-
• E78076
• 2-Hydroxy-3-isopropylbenzoic acid, 98%
• BDBM50409546
• BRN 2096618
• 2-Hydroxy-3-isopropyl-benzoic acid
• DTXSID30220799
• 3-isopropyl-2 hydroxybenzoic acid
• FT-0636342
• AKOS009157969
• CS-0195967
• SCHEMBL39140
• InChI=1/C10H12O3/c1-6(2)7-4-3-5-8(9(7)11)10(12)13/h3-6,11H,1-2H3,(H,12,13
• XGAYQDWZIPRBPF-UHFFFAOYSA-N
• MFCD00075272
• 3-isopropyl-2-hydroxybenzoic acid
• A836914
• Salicylic acid, 3-isopropyl-
• BS-48172
• 2-hydroxyl-3-isopropyl benzoic acid
• CHEMBL54049
• 2-Hydroxy-3-(1-methylethyl)benzoesaure
• 7053-88-5
• 3-10-00-00607 (Beilstein Handbook Reference)
• benzoic acid, 2-hydroxy-3-isopropyl-
• DB-055424

• MDL： MFCD00075272
• Inchi： 1S/C10H12O3/c1-6(2)7-4-3-5-8(9(7)11)10(12)13/h3-6,11H,1-2H3,(H,12,13)
• InChI Key： XGAYQDWZIPRBPF-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: Not available
• Melting Point: 73-75 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.568
• PSA: 57.53000
• LogP: 2.21380
• Vapor Pressure: Not available

2-hydroxy-3-(propan-2-yl)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39-36
• RTECS：VO4378000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-hydroxy-3-(propan-2-yl)benzoic acid

2-Hydroxy-3-(Propan-2-Yl)Benzoic Acid: A Comprehensive Overview

The compound with CAS No 7053-88-5, commonly referred to as 2-hydroxy-3-(propan-2-yl)benzoic acid, is a fascinating organic molecule that has garnered significant attention in both academic and industrial research. This compound, also known as dl-betulinic acid, is a derivative of benzoic acid with a hydroxyl group at the 2-position and an isopropyl group at the 3-position. Its unique structure endows it with diverse chemical properties, making it a valuable compound in various fields, including pharmaceuticals, agrochemicals, and materials science.

2-Hydroxy-3-(propan-2-yl)benzoic acid has been extensively studied for its potential applications in drug development. Recent research has highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. For instance, studies have shown that derivatives of this compound exhibit significant inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), making them promising candidates for treating inflammatory diseases like arthritis and cardiovascular disorders.

In addition to its pharmacological applications, dl-betulinic acid has also been explored for its potential in the field of materials science. Researchers have investigated its ability to form self-assembled monolayers on various substrates, which could be utilized in the development of advanced coatings and sensors. Furthermore, its ability to act as a chiral selector in asymmetric synthesis has opened new avenues for the production of enantiomerically pure compounds, which are highly sought after in the pharmaceutical industry.

The synthesis of 2-hydroxy-3-(propan-2-yl)benzoic acid has been optimized over the years, with researchers focusing on developing environmentally friendly and cost-effective methods. Recent advancements include the use of microwave-assisted synthesis and enzymatic catalysis, which not only improve yield but also reduce reaction times. These methods are particularly advantageous for large-scale production, ensuring that this compound remains accessible for both research and industrial applications.

From an environmental perspective, dl-betulinic acid has been studied for its biodegradability and eco-friendly properties. Research indicates that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain applications. This aligns with the growing global emphasis on sustainable chemistry and green manufacturing practices.

In conclusion, 2-hydroxy-3-(propan-2-yl)benzoic acid (CAS No 7053-88-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in science and industry.